4-{1-[2-(2,6-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(4-ethoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[2-(2,6-dimethylphenoxy)ethyl]benzimidazol-2-yl]-1-(4-ethoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C29H31N3O3/c1-4-34-24-14-12-23(13-15-24)32-19-22(18-27(32)33)29-30-25-10-5-6-11-26(25)31(29)16-17-35-28-20(2)8-7-9-21(28)3/h5-15,22H,4,16-19H2,1-3H3
• InChI Key: GAKBDGIOOZJSKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCOC5=C(C=CC=C5C)C
• Molecular Formula: C29H31N3O3
• Molecular Weight: 469.6 g/mol

Description

4-{1-[2-(2,6-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(4-ethoxyphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C29H31N3O3 and its molecular weight is 469.585. The purity is usually 95%.
BenchChem offers high-quality 4-{1-[2-(2,6-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(4-ethoxyphenyl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{1-[2-(2,6-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(4-ethoxyphenyl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Crystallography

A study on Dabigatran etexilate tetrahydrate provides insights into the molecular structure and crystallography of compounds with similar complex structures, highlighting the significance of intramolecular hydrogen bonds and the formation of layers in crystals through various hydrogen bonding interactions. This research illustrates the complex interplay between different molecular components and their spatial arrangement, which is crucial for understanding the properties and applications of similar compounds in scientific research (Hong-qiang Liu et al., 2012).

Synthesis and Characterization of Polyimides

The synthesis and characterization of novel polyimides derived from pyridine-bridged aromatic dianhydride and various diamines showcase the application of such compounds in the development of materials with exceptional thermal stability, mechanical properties, and low dielectric constants. These materials are predominantly amorphous and exhibit strong, flexible characteristics, making them ideal for advanced applications in electronics and materials science (Xiaolong Wang et al., 2006).

Molecular Docking Studies

Research on benzimidazole derivatives bearing 1,2,4-triazole as EGFR inhibitors involves detailed molecular docking studies to explore their potential anti-cancer properties. This approach highlights the significance of understanding the molecular interactions and stability of such compounds, which can lead to the development of new therapeutics for cancer treatment (A. Karayel, 2021).

Computational Chemistry and Material Science

A study on ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate explores its synthesis, characterization, and computational analysis, emphasizing the role of computational chemistry in predicting the properties and reactivity of organic compounds. This research demonstrates the potential of such compounds in the synthesis of various heterocyclic derivatives, contributing to the field of material science and organic chemistry (R. N. Singh et al., 2014).